molecular formula C21H18FN5OS2 B293181 2-{[(4-allyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}-5-[(4-fluorobenzyl)sulfanyl]-1,3,4-oxadiazole

2-{[(4-allyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}-5-[(4-fluorobenzyl)sulfanyl]-1,3,4-oxadiazole

Cat. No. B293181
M. Wt: 439.5 g/mol
InChI Key: AYGQQWZMKJKUKF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-{[(4-allyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}-5-[(4-fluorobenzyl)sulfanyl]-1,3,4-oxadiazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine.

Mechanism of Action

The mechanism of action of 2-{[(4-allyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}-5-[(4-fluorobenzyl)sulfanyl]-1,3,4-oxadiazole is not fully understood. However, studies have suggested that it may work by inhibiting the synthesis of DNA, RNA, and proteins in the targeted cells. The compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 2-{[(4-allyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}-5-[(4-fluorobenzyl)sulfanyl]-1,3,4-oxadiazole has low toxicity and does not cause significant harm to normal cells. The compound has been found to have a high affinity for cancer cells and has shown promising results in inhibiting their growth and inducing apoptosis. However, further research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-{[(4-allyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}-5-[(4-fluorobenzyl)sulfanyl]-1,3,4-oxadiazole in lab experiments is its low toxicity and high selectivity towards cancer cells. The compound is also relatively easy to synthesize and purify. However, one of the limitations is the lack of understanding of its mechanism of action, which makes it difficult to optimize its effectiveness.

Future Directions

For the research of 2-{[(4-allyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}-5-[(4-fluorobenzyl)sulfanyl]-1,3,4-oxadiazole include further studies to understand its mechanism of action, optimization of its effectiveness, and testing its potential applications in the treatment of other diseases. The compound may also be modified to improve its selectivity towards specific types of cancer cells. Additionally, studies may be conducted to investigate the potential use of this compound in combination with other drugs for better treatment outcomes.
Conclusion:
In conclusion, 2-{[(4-allyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}-5-[(4-fluorobenzyl)sulfanyl]-1,3,4-oxadiazole is a chemical compound with promising potential for applications in the field of medicine. Its low toxicity and high selectivity towards cancer cells make it an attractive candidate for further research. However, more studies are needed to fully understand its mechanism of action and optimize its effectiveness.

Synthesis Methods

The synthesis of 2-{[(4-allyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}-5-[(4-fluorobenzyl)sulfanyl]-1,3,4-oxadiazole involves the reaction of 4-allyl-5-phenyl-4H-1,2,4-triazole-3-thiol with 4-fluorobenzyl chloride in the presence of a base, followed by the reaction with 2-chloroacetaldehyde and sodium methoxide. The final product is obtained after purification through column chromatography.

Scientific Research Applications

2-{[(4-allyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}-5-[(4-fluorobenzyl)sulfanyl]-1,3,4-oxadiazole has shown promising results in scientific research for its potential applications in the field of medicine. It has been studied for its antimicrobial, anticancer, and antifungal properties. The compound has also been tested for its ability to inhibit the growth of bacteria, such as Staphylococcus aureus and Escherichia coli.

properties

Molecular Formula

C21H18FN5OS2

Molecular Weight

439.5 g/mol

IUPAC Name

2-[(4-fluorophenyl)methylsulfanyl]-5-[(5-phenyl-4-prop-2-enyl-1,2,4-triazol-3-yl)sulfanylmethyl]-1,3,4-oxadiazole

InChI

InChI=1S/C21H18FN5OS2/c1-2-12-27-19(16-6-4-3-5-7-16)24-25-20(27)29-14-18-23-26-21(28-18)30-13-15-8-10-17(22)11-9-15/h2-11H,1,12-14H2

InChI Key

AYGQQWZMKJKUKF-UHFFFAOYSA-N

SMILES

C=CCN1C(=NN=C1SCC2=NN=C(O2)SCC3=CC=C(C=C3)F)C4=CC=CC=C4

Canonical SMILES

C=CCN1C(=NN=C1SCC2=NN=C(O2)SCC3=CC=C(C=C3)F)C4=CC=CC=C4

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.